1-(3,4,5-Trifluorophenyl)ethanol
Overview
Description
1-(3,4,5-Trifluorophenyl)ethanol is a chemical compound that has gained significant interest in scientific research due to its unique properties. This compound is also known as Trifluoroethanol and is widely used in various fields of research, including biochemistry, pharmacology, and medicinal chemistry.
Scientific Research Applications
Biocatalytic Synthesis
1-(3,4,5-Trifluorophenyl)ethanol serves as a crucial chiral intermediate in the pharmaceutical industry. Its biocatalytic synthesis has been extensively studied to improve efficiency and enantioselectivity. For instance, specific strains of microorganisms have been employed for the asymmetric reduction of related compounds, yielding high product enantiomeric excess and demonstrating potential for industrial applications (Chen et al., 2019), (Yu et al., 2018).
Asymmetric Synthesis
The asymmetric synthesis of this compound is vital for creating specific intermediates used in drugs like NK-1 receptor antagonists. Research has highlighted the importance of optimizing reaction conditions to achieve high yields and enantiomeric excess, making the synthesis process more efficient and cost-effective (Wang et al., 2011), (Tang et al., 2018).
Environmental Applications
Apart from pharmaceutical applications, this compound and its derivatives have also been examined in environmental contexts. For example, studies have been conducted on the extraction of alcohols from water using specific ionic liquids, demonstrating the potential for more environmentally friendly extraction methods (Chapeaux et al., 2008).
properties
IUPAC Name |
1-(3,4,5-trifluorophenyl)ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F3O/c1-4(12)5-2-6(9)8(11)7(10)3-5/h2-4,12H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAYLCQZIPKCMBT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=C(C(=C1)F)F)F)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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